1-(4-Ethylphenyl)-2-methylcyclopentan-1-ol

Specification

• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-(4-ethylphenyl)-2-methylcyclopentan-1-ol
• Standard InChI: InChI=1S/C14H20O/c1-3-12-6-8-13(9-7-12)14(15)10-4-5-11(14)2/h6-9,11,15H,3-5,10H2,1-2H3
• Standard InChI Key: DYHHRDIKBIQHQT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2(CCCC2C)O

Introduction

Synthesis Methods

The synthesis of 1-(4-Ethylphenyl)-2-methylcyclopentan-1-ol typically involves reactions that form the cyclopentane ring and attach the necessary functional groups. Common methods include Grignard reactions or Friedel-Crafts alkylation followed by reduction steps to introduce the hydroxyl group.

Example Synthesis Route:

• Starting Materials: 4-Ethylbenzene, cyclopentanone, and a suitable reducing agent.

• Reaction Steps:

  • Friedel-Crafts Acylation: React 4-ethylbenzene with cyclopentanone in the presence of an acid catalyst to form a ketone intermediate.

  • Reduction: Use a reducing agent like sodium borohydride to convert the ketone to an alcohol.

Potential Applications

While specific applications of 1-(4-Ethylphenyl)-2-methylcyclopentan-1-ol are not well-documented, compounds with similar structures are often explored for their biological activities, such as analgesic or anti-inflammatory effects. The presence of an aromatic ring and a hydroxyl group suggests potential for interaction with biological targets.

Biological Activity:

• Analgesic Properties: Compounds with cyclopentane rings have been studied for analgesic effects, though specific data for this compound is lacking.

• Pharmaceutical Intermediates: It could serve as an intermediate in the synthesis of more complex pharmaceutical compounds.

Safety and Handling

Handling 1-(4-Ethylphenyl)-2-methylcyclopentan-1-ol requires standard precautions for organic compounds, including wearing protective gloves and working in a well-ventilated area. Its toxicity and environmental impact are not well-documented, so caution is advised.

Safety Data:

Parameter	Recommendation
Protective Gear	Gloves, goggles
Ventilation	Well-ventilated area
Storage	Cool, dry place

Future Research Directions:

• Biological Activity Screening: Investigate its effects on biological systems to identify potential therapeutic applications.

• Synthetic Method Optimization: Develop more efficient synthesis routes to improve yield and purity.

Given the current lack of specific data on this compound, future research should focus on its synthesis optimization, biological activity screening, and environmental impact assessment.